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Compound of Interest

Compound Name: Aluminum sesquichlorohydrate

Cat. No.: B080602 Get Quote

An In-depth Technical Guide to Activated Aluminum Sesquichlorohydrate (AASCH)

Introduction
Activated Aluminum Sesquichlorohydrate (AASCH) is a key active ingredient in modern

antiperspirant and deodorant formulations. It belongs to the family of aluminum-based salts

used to control perspiration and is recognized for its high efficacy. This document provides a

comprehensive technical overview of AASCH, including its chemical structure, properties,

synthesis, and mechanism of action, intended for researchers, scientists, and professionals in

drug development.

Chemical Formula and Structure
Activated Aluminum Sesquichlorohydrate is not a simple monomeric compound but rather a

complex inorganic polymer. Its composition can vary, but it is generally represented by a

general formula.

The chemical formula for the basic aluminum sesquichlorohydrate complex can be

expressed as [Al₂(OH)nCl₆-n]m, where n ranges from 1 to 5 and m is less than or equal to

10[1]. More specific representations found in chemical databases include AlClH₃O₂⁺[2][3]. The

key to its efficacy lies in the "activation" process, which modifies the distribution of aluminum

polymer species.
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Structurally, AASCH consists of polymeric aluminum-hydroxy-chloride complexes in an

aqueous solution[1]. The activation process, typically involving heat treatment, leads to a

specific distribution of these polymers, which is crucial for its enhanced antiperspirant activity. A

US patent specifies that effective AASCH powders have an Aluminum to Chlorine (Al:Cl) atomic

ratio of approximately 1.60 to 1.90[4].

The characterization of these polymeric species is often performed using Size Exclusion

Chromatography (SEC) with a High-Performance Liquid Chromatograph (HPLC). The resulting

chromatogram is typically divided into different "Bands," with Bands III and IV being of

particular importance for high-efficacy AASCH[4].

Physicochemical and Performance Data
The properties of AASCH are summarized in the tables below, providing a clear comparison of

its key characteristics.

Table 1: General Physicochemical Properties
Property Value Source(s)

Appearance White to off-white powder [2]

Molecular Formula AlClH₃O₂⁺ [3]

Molecular Weight ~97.46 g/mol [3][5]

Solubility Highly soluble in water [2]

pH (in solution) 4-5 [2]

Table 2: Performance and Compositional Specifications
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Parameter Specification Source(s)

Al:Cl Atomic Ratio 1.60 to 1.90 [4]

Band I Polymer Conc. < 1% [4]

Band III Polymer Conc. ≥ 20% [4]

Band IV Polymer Conc. ≥ 15% [4]

Combined Band III & IV ≥ 50% [4]

Mechanism of Action
The primary function of AASCH as an antiperspirant is the physical obstruction of sweat ducts.

This mechanism does not involve a systemic physiological pathway but is a localized action on

the skin surface.

Application & Dissolution: When applied to the skin, the AASCH dissolves in sweat.

Polymer Precipitation: The polymeric aluminum complexes precipitate out of the solution as

the local pH rises, forming a gel-like substance.

Duct Blockage: This gelled material enters the eccrine sweat gland ducts, forming temporary

plugs[1][2].

Sweat Reduction: These plugs physically block the ducts, reducing the amount of sweat that

can reach the skin's surface[2].

Astringent Effect: Additionally, AASCH exhibits astringent properties, causing a temporary

contraction of the skin pores, which further contributes to the reduction in sweat flow[2].

The following diagram illustrates this mechanism.
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Mechanism of Action of AASCH

Experimental Protocols
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Synthesis and Activation of AASCH Powder
This protocol is based on methods described in the patent literature for producing high-efficacy

AASCH powders[4].

Dilution: Dilute a concentrated aluminum sesquichlorohydrate (ASCH) solution to a

concentration of 10% to 25% with deionized water.

Activation (Heating): Heat the diluted ASCH solution to a temperature between 80°C and

100°C. Maintain this temperature for a minimum of 30 minutes, with a preferred duration of

60-90 minutes. This step is critical for shifting the polymer distribution towards the more

effective Band III and Band IV species.

Drying: Dry the resulting activated AASCH solution to form a powder. Spray drying is a

commonly employed and effective method for this step. The inlet temperature of the spray

dryer should be controlled to produce a powder with the desired moisture content.

Analysis: The final AASCH powder should be analyzed to confirm it meets the required

specifications (Al:Cl ratio and polymer band distribution).

The logical workflow for this process is depicted below.
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Manufacturing and Activation Workflow for AASCH Powder

Start: Concentrated
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AASCH Manufacturing Workflow
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Characterization by HPLC-SEC
The analysis of polymer distribution is essential for qualifying AASCH.

Sample Preparation: Dissolve the AASCH powder in deionized water to create a solution

containing 2% by weight of Aluminum[6].

Instrumentation: Utilize a High-Performance Liquid Chromatograph (HPLC) system equipped

with a Size Exclusion Chromatography (SEC) column suitable for separating inorganic

polymers.

Mobile Phase: The mobile phase should be an aqueous solution, such as 0.01M nitric acid,

to ensure proper elution without altering the polymer structure.

Injection and Elution: Inject the prepared sample into the HPLC system. Elute at a constant

flow rate (e.g., 0.9 mL/min)[6].

Detection: Use a suitable detector, such as a refractive index (RI) detector, to monitor the

eluting polymers.

Data Analysis: Integrate the peaks in the resulting chromatogram. The peaks are categorized

into Bands (e.g., Band I, II, III, IV) based on their retention times, which correspond to

different polymer sizes. Calculate the relative percentage of each band to determine if the

AASCH meets the required specifications for high efficacy.

Efficacy Evaluation in Human Subjects
This is a summary of a clinical trial design used to assess antiperspirant efficacy[7].

Study Design: A randomized, controlled, split-side (one treatment per axilla) study is an

effective design.

Subjects: Recruit subjects with primary axillary hyperhidrosis.

Treatment Protocol:

Initial Phase: Subjects apply the test formulation (e.g., 20% AASCH lotion) to one axilla

and a control (e.g., 20% Aluminum Chloride lotion) to the other, every night for two weeks.
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Maintenance Phase: Reduce application frequency to three times a week for the

subsequent four to six weeks.

Assessment Metrics:

Sweating Intensity Visual Scale (SIVS): A subjective scale for participants to rate their

perceived sweating.

Hyperhidrosis Disease Severity Score (HDSS): A scale to measure the impact of

hyperhidrosis on a patient's life.

Patient Satisfaction Score: A rating of the subject's satisfaction with the treatment.

Data Collection: Collect scores at baseline (Week 0) and at regular follow-up visits (e.g.,

Weeks 1, 2, 4, 6, 8).

Analysis: Compare the scores for the AASCH-treated axilla against the control and baseline

values to determine efficacy and tolerability.

Conclusion
Activated Aluminum Sesquichlorohydrate is a highly effective antiperspirant active ingredient

whose performance is directly linked to its specific polymeric composition. The activation

process, involving controlled heating of a diluted solution, is crucial for optimizing the

distribution of aluminum polymer species, particularly enhancing the concentration of Band III

and Band IV polymers. Its mechanism of action is a well-understood physical blockage of the

sweat ducts. The experimental protocols for synthesis, characterization, and efficacy testing

outlined here provide a framework for the development and validation of advanced

antiperspirant products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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